Cas no 3056-33-5 (N2,9-Diacetylguanine)

• Product Name: N2,9-Diacetylguanine
• CAS No: 3056-33-5
• MF: C₉H₉N₅O₃
• MW: 235.199460744858
• MDL: MFCD00142116
• CID: 43748
• PubChem ID: 87559976
• Update Time: 2025-04-18

N2,9-Diacetylguanine Chemical and Physical Properties

Names and Identifiers

• N-(9-Acetyl-6-oxo-6,9-dihydro-1H-purin-2-yl)acetamide
• 2,9-DIACETATEGUANINE
• 2,9-DIACETYLGUANINE
• 2-ACETYLAMINO-6-OXO-9-ACETYLPURINE
• (9-acetyl-6,9-dihydro-6-oxo-1h-purin-2-yl)acetamide
• DIACETYL GUANINE
• N2,9-DIACETYLGUANINE
• N,9-DIACETYLGUANINE
• 9-diacetylguanine
• 2,9-Guanine Diacetate
• N-(9-acetyl-6,9-dihydro-6-oxo-1H-purin-2-yl)acetamide
• 2,9-DIACETYLGUANINE(DIACETYLGUANINE)
• N2,9-DIACETYLGUANINE (DIACETYL GUANINE)
• N2,9-DIACETYLGUANINE [DIACETYL GUANINE]ACYCLOVIR
• 2-Acetamido-9-acetyl-6-oxopurine
• N(sup 2),9-diacetylguanine
• 2-(Acetylamino)-9-acetyl-1,9-dihydro-6H-purine-6-one
• 2-(Acetylamino)-9-acetyl-9H-purine-6(1H)-one
• N(2),9-Diacetylguanine
• N-(9-acetyl-6-oxo-3H-purin-2-yl)acetamide
• 2-Acetylamino-9-acetyl-6-hydroxypurine
• 2-N,9-diacetylguanine
• 9,N2-diacetylguanine
• EINECS 221-287-0
• N2,N9-diacetylguanine
• N9,N2-diacetyl-guanine
• SCHEMBL2054820
• DTXSID10184648
• SCHEMBL9412712
• Q27292029
• W-106935
• MLS006010915
• UNII-VUW2B9YR95
• C9H9N5O3
• VUW2B9YR95
• AMY3402
• MFCD00142116
• Acetamide, N-(9-acetyl-6,9-dihydro-6-oxo-1H-purin-2-yl)-
• AKOS015837727
• AKOS015963270
• GUANINE, N,9-DIACETYL-
• FT-0629336
• A820436
• N-(1-acetyl-4-oxo-5H-imidazo[4,5-c]pyridin-6-yl)acetamide;N(2),9-Diacetylguanine
• NS00022024
• SY036313
• DIACETYL GUANINE [USP IMPURITY]
• AC-8418
• AKOS024283085
• N 2,9-Diacetylguanine
• SMR004701785
• Acyclovir (Aciclovir) EP Impurity L
• (N2,9-DIACETYLGUANINE) [WHO-IP]
• D3604
• GILZZWCROUGLIS-UHFFFAOYSA-N
• 3056-33-5
• ACICLOVIR IMPURITY L [WHO-IP]
• AS-12396
• CS-0018196
• AC2487
• N-(9-ACETYL-6-OXO-1H-PURIN-2-YL)ACETAMIDE
• ACICLOVIR IMPURITY L [EP IMPURITY]
• DB-047806
• 2,9-diacetyl guanine
• N2,9-Diacetylguanine

• MDL： MFCD00142116
• Inchi： 1S/C9H9N5O3/c1-4(15)11-9-12-7-6(8(17)13-9)10-3-14(7)5(2)16/h3H,1-2H3,(H2,11,12,13,15,17)
• InChI Key： GILZZWCROUGLIS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NC(C)=O)N1)N(C(C)=O)C=N2

Computed Properties

• Exact Mass: 235.07100
• Monoisotopic Mass: 235.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 22
• XLogP3: nothing
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.7±0.1 g/cm3
• Melting Point: 285°C(lit.)
• Boiling Point:
• Flash Point: °C
• Refractive Index: 1.752
• PSA: 109.74000
• LogP: -0.18890
• Solubility: Not available

N2,9-Diacetylguanine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds